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Compound of Interest

Compound Name: N-Nitroso-Ruxolitinib

Cat. No.: B15808316

Get Quote

Executive Summary & Regulatory Context
The discovery of N-nitrosamine impurities in pharmaceutical products has triggered a global

regulatory paradigm shift.[1] N-Nitroso-Ruxolitinib is a potential Nitrosamine Drug Substance

Related Impurity (NDSRI) formed by the nitrosation of the secondary amine on the pyrrolo[2,3-

d]pyrimidine ring of Ruxolitinib.[1]

Unlike simple nitrosamines (e.g., NDMA), NDSRIs like N-Nitroso-Ruxolitinib are complex,

molecule-specific impurities.[1] Their quantification requires high-purity reference standards to

validate LC-MS/MS methods with limits of quantitation (LOQ) in the low ppb range, ensuring

compliance with FDA and EMA Acceptable Intake (AI) limits calculated via the Carcinogenic

Potency Categorization Approach (CPCA).

Chemical Identity & Mechanism[1]
Parent Drug: Ruxolitinib (JAK1/JAK2 Inhibitor)[1][2]

Impurity Name: N-Nitroso-Ruxolitinib[1][3][4]
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IUPAC Name: (3R)-3-cyclopentyl-3-[4-(7-nitroso-7H-pyrrolo[2,3-d]pyrimidin-4-yl)-1H-pyrazol-

1-yl]propanenitrile[1][4]

Molecular Formula: C₁₇H₁₇N₇O[1]

Molecular Weight: 335.37 g/mol [1][3]

Reaction Site: The N-7 position of the pyrrolo[2,3-d]pyrimidine ring.[1][3][4][5]

Mechanistic Pathway
The synthesis exploits the nucleophilicity of the pyrrole-type nitrogen. While less basic than

aliphatic amines, the N-7 position is susceptible to electrophilic attack by the nitrosonium ion (

), generated in situ from sodium nitrite in acidic media or tert-butyl nitrite.[1]
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Figure 1: Reaction pathway for the N-nitrosation of Ruxolitinib at the pyrrolopyrimidine N-7

position.[1]

Experimental Protocol: Synthesis
Safety Warning: N-Nitroso compounds are potential genotoxic carcinogens.[1] All operations

must be performed in a functioning fume hood using double nitrile gloves, safety goggles, and

a lab coat.[1] Waste must be segregated and treated as hazardous cytotoxic waste.[1]

Method A: Classical Aqueous Nitrosation (Scalable)
This method is preferred for generating larger quantities (>500 mg) due to cost-effectiveness

and ease of workup.[1]
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Reagents:

Ruxolitinib Free Base (1.0 eq)[1]

Sodium Nitrite (NaNO₂, 2.5 eq)[1]

Acetic Acid (Glacial, Solvent/Catalyst)[1]

Water (HPLC Grade)[1]

Step-by-Step Workflow:

Dissolution: In a round-bottom flask, dissolve 1.0 g of Ruxolitinib in 10 mL of Glacial Acetic

Acid:Water (1:1 v/v). Stir at room temperature (20-25°C) until a clear solution is obtained.

Activation: Cool the solution to 0–5°C using an ice bath.

Addition: Dropwise add a solution of Sodium Nitrite (560 mg in 2 mL water) over 15 minutes.

Note: Exotherm control is critical to prevent degradation of the nitrile group.

Reaction: Allow the reaction to warm to room temperature and stir for 2–4 hours. Monitor by

TLC (DCM:MeOH 95:5) or HPLC.[1] The starting material (Ruxolitinib) should be <2%.[1]

Quenching: Add solid Sulfamic Acid (0.5 eq) to quench excess nitrite (prevents reformation

of NO during workup).[1] Stir for 15 minutes.

Extraction: Dilute with 50 mL water. Extract with Ethyl Acetate (3 x 30 mL).

Wash: Wash combined organics with Saturated NaHCO₃ (to remove acetic acid) and Brine.

[1] Dry over Na₂SO₄.[1]

Concentration: Evaporate solvent under reduced pressure (Rotavap) at <40°C. Warning: N-

nitroso compounds can be thermally unstable.

Method B: Organic Phase Nitrosation (High Purity)
Preferred for analytical standards to minimize hydrolysis byproducts.[1]

Reagents:
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Ruxolitinib Free Base[1]

tert-Butyl Nitrite (TBN, 1.5 eq)[1]

Dichloromethane (DCM, Anhydrous)[1]

Workflow:

Dissolve Ruxolitinib in DCM (10 vol).

Add TBN dropwise at room temperature.

Stir for 1-2 hours.

Concentrate directly and purify.[1]

Purification Strategy
Direct crystallization is often difficult due to rotameric mixtures preventing lattice formation.[1]

Flash Column Chromatography is the gold standard for this impurity.[1]

Stationary Phase: Silica Gel (230-400 mesh).[1]

Mobile Phase: Gradient elution using Dichloromethane (DCM) -> 2-5% Methanol in DCM.[1]

Detection: UV at 254 nm.[1]

Target: Collect the fraction corresponding to the less polar spot (N-Nitroso derivative typically

elutes before the parent amine due to loss of H-bonding capability).[1]

Characterization & Validation (The Self-Validating
System)
To certify the material as a Reference Standard, it must pass the following "Self-Validating"

analytical triad.

A. High-Resolution Mass Spectrometry (HRMS)
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Confirms the elemental composition and N-NO addition (+29 Da shift).[1]

Parameter Expected Value Acceptance Criteria

Ionization Mode ESI (+) --

Parent Ion [M+H]⁺ 336.1576 m/z Δ < 5 ppm

Fragment Ion Loss of NO (-30 Da) Observation of m/z ~306

B. Nuclear Magnetic Resonance (NMR)
Critical Insight: N-Nitroso compounds exhibit E/Z isomerism (Rotamers) due to restricted

rotation around the N-N bond.[1] This results in "doubling" of peaks or significant broadening in

the ¹H NMR spectrum. Do not interpret split peaks as impurities without variable-temperature

(VT) NMR confirmation.

¹H NMR (DMSO-d₆):

Diagnostic Shift: The proton at C-6 of the pyrrolopyrimidine ring will shift downfield

(deshielded by the nitroso oxygen) compared to Ruxolitinib.[1]

Rotamer Ratio: Integrate the split signals (e.g., 60:40 ratio) to confirm rotameric existence.

¹³C NMR: Look for the absence of the N-H signal and shifts in the pyrrole carbons.

C. HPLC Purity & Stability
Column: C18 Reverse Phase (e.g., Agilent Zorbax Eclipse Plus, 150 x 4.6 mm, 3.5 µm).[1]

Mobile Phase: A: 0.1% Formic Acid in Water; B: Acetonitrile.[1]

Gradient: 5% B to 95% B over 20 min.

Requirement: Purity > 95% (Area %).

Analytical Validation Workflow Diagram
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Validation Triad
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Figure 2: Analytical validation workflow for certifying the N-Nitroso-Ruxolitinib Reference

Standard.

Storage and Stability
N-nitroso compounds are notoriously sensitive to light (photolytic cleavage of the N-NO bond)

and heat.[1]

Container: Amber glass vials (Type 1) with Teflon-lined caps.

Temperature: Store at -20°C for long-term stability.

Handling: Minimize exposure to ambient light.[1] Thaw to room temperature before opening

to prevent moisture condensation.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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